Cas no 122775-91-1 (4,6-DIISOPROPYLNICOTINAMIDE)

4,6-DIISOPROPYLNICOTINAMIDE structure

Product Name:4,6-DIISOPROPYLNICOTINAMIDE

CAS No:122775-91-1

MF:C₁₂H₁₈N₂O

MW:206.284122943878

CID:2896581

Update Time:2023-04-05

4,6-DIISOPROPYLNICOTINAMIDE Chemical and Physical Properties

Names and Identifiers

- 4,6-DIISOPROPYLNICOTINAMIDE
- Inchi： 1S/C12H18N2O/c1-7(2)9-5-11(8(3)4)14-6-10(9)12(13)15/h5-8H,1-4H3,(H2,13,15)
- InChI Key： FEYSKSPLDNSHSL-UHFFFAOYSA-N
- SMILES： C1(C=NC(C(C)C)=CC=1C(C)C)C(N)=O

4,6-DIISOPROPYLNICOTINAMIDE Production Method

Production Method 1

98-92-0

79-31-2

122775-91-1

84589-38-8

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ammonium persulfate , Silver nitrate Solvents: Water

Reference

Modification of pyridine-3-carboxamide (nicotinamide) by radical substitution

Tada, Masaru; et al, Journal of Heterocyclic Chemistry, 1989, 26(1), 45-8

Production Method 2

98-92-0

79-31-2

122775-91-1

122775-92-2

84589-38-8

122775-93-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ammonium persulfate , Silver nitrate Solvents: Water

Reference

Modification of pyridine-3-carboxamide (nicotinamide) by radical substitution

Tada, Masaru; et al, Journal of Heterocyclic Chemistry, 1989, 26(1), 45-8

4,6-DIISOPROPYLNICOTINAMIDE Raw materials

4,6-DIISOPROPYLNICOTINAMIDE Preparation Products

4,6-DIISOPROPYLNICOTINAMIDE Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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